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Compound of Interest

Compound Name: PEG 12 cetostearyl ether

Cat. No.: B3046859 Get Quote

For researchers, scientists, and drug development professionals, understanding the

physicochemical properties of excipients is paramount to formulating stable and effective

delivery systems. This in-depth technical guide focuses on the Hydrophile-Lipophile Balance

(HLB) value of PEG-12 Cetostearyl Ether, a nonionic surfactant crucial in the development of

oil-in-water emulsions.

PEG-12 Cetostearyl Ether, known by its INCI name Ceteareth-12, is a polyethylene glycol ether

of cetearyl alcohol. The "12" in its name denotes the average number of repeating ethylene

oxide units in the molecule. This structural feature is a key determinant of its surface-active

properties and, consequently, its HLB value.

Physicochemical Properties and HLB Value
PEG-12 Cetostearyl Ether is a synthetic compound that functions as an emulsifier and wetting

agent.[1] It is a white, waxy solid at room temperature.[2] Its molecular structure consists of a

hydrophilic polyethylene glycol chain and a lipophilic cetostearyl alcohol tail. This amphipathic

nature allows it to reduce the surface tension at the oil-water interface, thereby stabilizing

emulsions.[1][3]

The Hydrophile-Lipophile Balance (HLB) is an empirical scale used to select surfactants. For

nonionic surfactants like PEG-12 Cetostearyl Ether, a higher HLB value indicates greater

hydrophilicity.
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Property Value References

Chemical Name
Polyoxyethylene (12)

Cetostearyl Ether
[4]

INCI Name Ceteareth-12 [5]

CAS Number 68439-49-6 [4]

HLB Value 13.5 [1][3]

Emulsion Type Oil-in-Water (O/W) [1][3]

Physical Form White, waxy solid [2]

An HLB value of 13.5 firmly places PEG-12 Cetostearyl Ether in the category of water-soluble

(hydrophilic) surfactants, making it an excellent choice for creating stable oil-in-water

emulsions.[1][3] Such emulsions are common in pharmaceutical and cosmetic formulations like

creams, lotions, and other topical drug delivery systems.[6][7]

The Role of PEG-12 Cetostearyl Ether in
Formulations
As a high HLB emulsifier, PEG-12 Cetostearyl Ether is instrumental in dispersing oil droplets

within a continuous aqueous phase.[1] This action prevents the coalescence of the oil droplets

and subsequent phase separation, ensuring the homogeneity and stability of the final product.

[2] In pharmaceutical formulations, this stability is critical for ensuring a consistent dosage and

bioavailability of the active pharmaceutical ingredient (API).[8] Furthermore, its function as a

wetting agent allows for better spreading of the formulation on the skin.[1]

Below is a diagram illustrating the logical relationship of PEG-12 Cetostearyl Ether's function as

an emulsifier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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